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Compound of Interest

Compound Name: Tripropyl phosphate-d21

Cat. No.: B579871 Get Quote

Tripropyl Phosphate-d21: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical and chemical

characteristics of Tripropyl phosphate-d21. It is designed to be a valuable resource for

researchers, scientists, and professionals in drug development who utilize this isotopically

labeled compound as an internal standard or tracer in analytical studies. This guide

summarizes key quantitative data, outlines detailed experimental protocols, and visualizes

common experimental workflows.

Core Physical and Chemical Properties
Tripropyl phosphate-d21, the deuterated analog of Tripropyl phosphate, is primarily utilized as

an internal standard in quantitative analyses such as Gas Chromatography-Mass Spectrometry

(GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Its physical and chemical

properties are crucial for its effective application in these analytical techniques.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of Tripropyl
phosphate-d21 and its non-deuterated counterpart for comparative purposes. It is important to
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note that some physical properties, such as boiling point and density, are often reported for the

non-deuterated form and should be considered as close estimates for the deuterated analog.

Table 1: General Properties of Tripropyl Phosphate-d21

Property Value Source

Chemical Name Tripropyl phosphate-d21 -

Synonyms Tris(propyl-d7) phosphate -

CAS Number 1219794-92-9 [1]

Molecular Formula C₉D₂₁O₄P [1]

Molecular Weight 245.36 g/mol [1]

Appearance Liquid -

Color Colorless to light yellow -

Purity ≥98% [1]

Table 2: Spectroscopic and Structural Identifiers of Tripropyl Phosphate-d21

Identifier Value

SMILES

[2H]C([2H])([2H])C([2H])([2H])C([2H])

([2H])OP(=O)(OC([2H])([2H])C([2H])

([2H])C([2H])([2H])[2H])OC([2H])([2H])C([2H])

([2H])C([2H])([2H])[2H]

InChI

InChI=1S/C9H21O4P/c1-4-7-11-14(10,12-8-5-

2)13-9-6-3/h4-9H2,1-

3H3/i1D3,2D3,3D3,4D2,5D2,6D2,7D2,8D2,9D2

Table 3: Physical Properties of Tripropyl Phosphate (Non-Deuterated Analog)
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Property Value Source

Molecular Formula C₉H₂₁O₄P [2]

Molecular Weight 224.23 g/mol [2]

Boiling Point 120-122 °C at 10 mmHg [3]

Density 1.012 g/mL at 25 °C -

Refractive Index n20/D 1.416 -

Table 4: Solubility and Storage of Tripropyl Phosphate-d21

Parameter Information

Solubility
Soluble in DMSO (100 mg/mL, requires

sonication).[4]

Storage (Neat) 4°C, sealed, away from moisture.

Storage (In Solvent) -80°C for 6 months; -20°C for 1 month.[4]

Experimental Protocols
This section provides detailed methodologies for key experiments related to the

characterization and use of Tripropyl phosphate-d21.

Determination of Solubility
This protocol outlines a general procedure for determining the solubility of an organic liquid like

Tripropyl phosphate-d21 in a given solvent.

Objective: To determine the approximate solubility of Tripropyl phosphate-d21 in a specific

solvent.

Materials:

Tripropyl phosphate-d21
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Selected solvent (e.g., water, ethanol, DMSO)

Vortex mixer

Calibrated micropipettes

Small glass vials with caps

Procedure:

Add a known volume (e.g., 1 mL) of the selected solvent to a clean, dry glass vial.

Using a calibrated micropipette, add a small, known volume (e.g., 10 µL) of Tripropyl
phosphate-d21 to the solvent.

Cap the vial and vortex the mixture vigorously for 1-2 minutes.

Visually inspect the solution for any signs of insolubility (e.g., cloudiness, phase separation).

If the solution is clear, continue adding known volumes of Tripropyl phosphate-d21,

vortexing after each addition, until the solution becomes saturated (i.e., further additions do

not dissolve).

The approximate solubility can be calculated based on the total volume of Tripropyl
phosphate-d21 dissolved in the known volume of the solvent. For quantitative

determination, a saturated solution can be prepared, filtered, and the concentration of the

solute in the filtrate can be measured using an appropriate analytical technique (e.g., GC-

MS).[5][6]

Purity Determination by GC-MS
This protocol describes a general method for assessing the purity of Tripropyl phosphate-d21
using Gas Chromatography-Mass Spectrometry.

Objective: To determine the purity of a Tripropyl phosphate-d21 sample and identify any

potential impurities.

Instrumentation and Materials:
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Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Appropriate GC column (e.g., a non-polar or mid-polar capillary column)

Helium (carrier gas)

Tripropyl phosphate-d21 sample

High-purity solvent for dilution (e.g., ethyl acetate)

Procedure:

Sample Preparation: Prepare a dilute solution of Tripropyl phosphate-d21 (e.g., 100

µg/mL) in a suitable high-purity solvent.

GC-MS Method Setup:

Injector: Set to a temperature of 250°C.

Oven Program: Start at a suitable initial temperature (e.g., 80°C), hold for 1-2 minutes,

then ramp at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 280°C) and

hold for several minutes.

Carrier Gas: Use helium at a constant flow rate (e.g., 1 mL/min).

Mass Spectrometer: Operate in electron ionization (EI) mode. Scan a mass range

appropriate for Tripropyl phosphate-d21 and potential impurities (e.g., m/z 40-400).

Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS.

Data Analysis:

Identify the peak corresponding to Tripropyl phosphate-d21 based on its retention time

and mass spectrum.

Integrate the peak area of Tripropyl phosphate-d21 and any impurity peaks.
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Calculate the purity as the percentage of the peak area of Tripropyl phosphate-d21
relative to the total peak area of all components.

Visualized Workflows and Relationships
The following diagrams, created using the DOT language, illustrate common experimental

workflows and logical relationships involving Tripropyl phosphate-d21.

General Workflow for Quantitative Analysis using a
Deuterated Internal Standard
This diagram outlines the typical steps involved when using Tripropyl phosphate-d21 as an

internal standard for the quantification of an analyte in a sample matrix by LC-MS/MS.

Sample Preparation LC-MS/MS Analysis

Data Processing

Sample Matrix Spike with
Tripropyl phosphate-d21 Extraction Evaporation Reconstitution Injection LC Separation MS/MS Detection Peak Integration Calculate Area Ratio

(Analyte / IS)

Quantification

Calibration Curve

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using an internal standard.

Logical Relationship for Purity Assessment
This diagram illustrates the logical flow for assessing the purity of an isotopically labeled

standard like Tripropyl phosphate-d21.
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Caption: Logical flow for purity assessment of Tripropyl phosphate-d21.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b579871#physical-and-chemical-characteristics-of-
tripropyl-phosphate-d21]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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